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Compound of Interest

Compound Name: Nonylamine

Cat. No.: B085610

Nonylamine, also known as 1-aminononane, is an organic compound classified as a primary
amine. It is a linear-chain alkylamine that finds application as a building block in chemical
synthesis. This document provides a concise summary of its fundamental molecular properties.

Core Molecular Data

The essential molecular characteristics of nonylamine are detailed below. This information is
critical for researchers and professionals in drug development and chemical synthesis for
stoichiometric calculations, analytical characterization, and material specification.

Identifier Value Source
Chemical Formula C9H21N [L12103114115]
Molecular Weight 143.27 g/mol [1][2]
143.2697 g/mol [31[4]

IUPAC Name nonan-1-amine [1]

CAS Registry Number 112-20-9 [1][2]14]

Synonyms: 1-Nonanamine, n-Nonylamine, 1-Aminononane.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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